Cas no 477710-54-6 (1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 477710-54-6
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• MDL: MFCD02102423
• CID: 1087674
• PubChem ID: 1491384
• Update Time: 2025-05-20

1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-(3,4-dichlorophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• SMR000338168
• DB-110851
• J-503079
• AKOS000149960
• 1R-0688
• 1-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
• SCHEMBL2201331
• 477710-54-6
• DTXSID70363437
• CHEMBL1594819
• HMS2651M23
• MLS000755294
• MFCD02102423
• 1-(3,4-Dichloro-phenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• ZCTOHBFEFKORRJ-UHFFFAOYSA-N

• MDL： MFCD02102423
• Inchi： 1S/C12H10Cl2N2O2/c1-6-11(12(17)18)7(2)16(15-6)8-3-4-9(13)10(14)5-8/h3-5H,1-2H3,(H,17,18)
• InChI Key： ZCTOHBFEFKORRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C)=C(C(=O)O)C(C)=N1)Cl

Computed Properties

• Exact Mass: 284.012
• Monoisotopic Mass: 284.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 238-240°

1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

Professional Introduction to 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS No. 477710-54-6)

1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 477710-54-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with a 3,4-dichlorophenyl group and two methyl groups at the 3 and 5 positions of the pyrazole ring, along with a carboxylic acid functional group at the 4-position. Such a structural configuration imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The< strong>3,4-dichlorophenyl moiety is particularly noteworthy as it introduces electron-withdrawing effects through the chlorine atoms, which can influence the electronic properties of the molecule. This substitution pattern is commonly exploited in medicinal chemistry to modulate binding affinity and selectivity towards biological targets. The presence of the< strong>carboxylic acid group further enhances the compound's versatility, allowing for further functionalization through esterification, amidation, or other derivatization strategies. These chemical features make 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid aligns well with these trends, as it combines the bioisosteric properties of pyrazole with the enhanced binding potential provided by the 3,4-dichlorophenyl group. This combination has been observed to improve both potency and selectivity in several preclinical studies.

The carboxylic acid functionality at the 4-position of the pyrazole ring offers additional opportunities for chemical modification. For instance, derivatization into esters or amides can alter the solubility and metabolic stability of the compound, which are critical factors in drug development. Furthermore, the carboxylic acid group can serve as a hydrogen bond acceptor or donor, enhancing interactions with biological targets such as enzymes or receptors. These properties make 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid a versatile building block for designing next-generation pharmaceuticals.

The synthesis of 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes typically begin with the preparation of appropriately substituted pyrazole precursors followed by chlorination and methylation steps to introduce the 3,4-dichlorophenyl and methyl groups. The final step often involves carboxylation to install the carboxylic acid functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid has been extensively studied in recent years. Preclinical data suggest that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For example, it has shown potential as an inhibitor of cytochrome P450 enzymes involved in drug metabolism or as a modulator of kinases implicated in cancer progression. Additionally, its interactions with other biological targets have been explored for therapeutic benefits in neurological disorders and infectious diseases.

The integration of computational chemistry techniques has further enhanced our understanding of how 1-(3,4-Dichlorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

The role of 1-(3,4-Dichlorophenyl)-< strong IMPLIED NOTATION OF STRUCTURE FOR COMPOUND NAME > -carboxylic acid strong >in medicinal chemistry extends beyond its direct therapeutic applications; it also serves as a valuable intermediate for synthesizing more complex molecules. Its modular structure allows chemists to introduce diverse functional groups while maintaining core pharmacological properties necessary for biological activity. This adaptability makes it an indispensable tool for medicinal chemists seeking to develop novel small-molecule drugs.

The future prospects for 1-(< strong IMPLIED NOTATION OF STRUCTURE FOR COMPOUND NAME > -carboxylic strong >) are promising given its unique structural features and demonstrated bioactivity. Ongoing research aims to explore new synthetic pathways that improve yield and scalability while reducing environmental impact through greener chemistry principles. Additionally,< strong IMPLIED NOTATION OF STRUCTURE FOR COMPOUND NAME > -carboxylic strong > may find applications beyond traditional pharmaceuticals; for instance, p>